Cas no 20184-66-1 (1,2-Benzenediol, 3,4-dinitro- (9CI))

• Product Name: 1,2-Benzenediol, 3,4-dinitro- (9CI)
• CAS No: 20184-66-1
• MF: C₆H₄N₂O₆
• MW: 200.105761528015
• CID: 269113
• PubChem ID: 5493211
• Update Time: 2025-04-19

1,2-Benzenediol, 3,4-dinitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3,4-dinitro- (9CI)
• 1,2-Benzenediol,3,4-dinitro-
• 3,4-dinitrobenzene-1,2-diol
• 1,2-Benzenediol,3,4-dinitro
• 3,4-Dinitro-1,2-benzenediol
• 3,4-Dinitro-brenzcatechin
• 3,4-Dinitrocatechol
• 3,4-dinitro-pyrocatechol
• BRN 3313828
• SCHEMBL70085
• 3,4-Dinitropyrocatechol
• Q222995
• Pyrocatechol, 3,4-dinitro-
• DTXSID00174013
• 20184-66-1
• dinitrocatechol
• 1,2-Benzenediol, 3,4-dinitro-

• Inchi： 1S/C6H4N2O6/c9-4-2-1-3(7(11)12)5(6(4)10)8(13)14/h1-2,9-10H
• InChI Key： YAVVHVRMNIDVOQ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

• Exact Mass: 200.00700
• Monoisotopic Mass: 200.006936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 132

Experimental Properties

• Density: 1.819
• Boiling Point: 399.8°Cat760mmHg
• Flash Point: 183.8°C
• Refractive Index: 1.712
• PSA: 132.10000
• LogP: 1.96060